Cas no 1260010-35-2 (1260010-35-2)

• Product Name: 1260010-35-2
• CAS No: 1260010-35-2
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 5590539
• PubChem ID: 118894501
• Update Time: 2025-06-29

1260010-35-2 Chemical and Physical Properties

Names and Identifiers

• 6,7,8-TRIFLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• 1(2H)-Naphthalenone, 6,7,8-trifluoro-3,4-dihydro-
• Y12644
• SCHEMBL17531953
• 1260010-35-2
• 6,7,8-TRIFLUORO-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE

• Inchi： 1S/C10H7F3O/c11-6-4-5-2-1-3-7(14)8(5)10(13)9(6)12/h4H,1-3H2
• InChI Key： YOGADDKNWLNVGB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(F)C(F)=C2F)CCC1

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±40.0 °C(Predicted)

Additional information on 1260010-35-2

Compound CAS No 1260010-35-2: A Comprehensive Overview

The compound with the CAS registry number 1260010-35-2 is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as Compound 1260010-35-2, is a result of cutting-edge research in the field of organic chemistry, particularly in the synthesis of complex molecular structures.

Recent studies have highlighted the remarkable stability and reactivity of CAS No 1260010-35-2. Its molecular structure, characterized by a unique arrangement of functional groups, enables it to participate in a wide range of chemical reactions. This makes it an invaluable tool in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

One of the most promising applications of Compound 1260010-35-2 lies in its potential use as a building block for drug development. Researchers have demonstrated that this compound can serve as a precursor for synthesizing bioactive molecules with high therapeutic value. For instance, its ability to form stable bonds with other organic compounds has been leveraged in the creation of novel antibiotics and anticancer agents.

In addition to its role in drug discovery, CAS No 1260010-35-2 has also found applications in the field of materials science. Its unique electronic properties make it an excellent candidate for use in the development of advanced polymers and nanomaterials. Recent experiments have shown that incorporating this compound into polymer matrices can significantly enhance their mechanical and thermal stability.

The synthesis of Compound 1260010-35-2 involves a multi-step process that requires precise control over reaction conditions. This process typically includes a series of coupling reactions, reductions, and oxidations, each contributing to the formation of the final product. The development of efficient synthetic routes for this compound has been a major focus of recent research efforts.

Beyond its practical applications, CAS No 1260010-35-2 has also become a subject of interest in fundamental chemical research. Scientists are exploring its electronic properties to gain deeper insights into the behavior of similar compounds under various conditions. This knowledge is expected to pave the way for the discovery of new chemical reactions and mechanisms.

In conclusion, Compound 1260010-35-2, with its CAS registry number 1260010-35-2, represents a significant advancement in modern chemistry. Its versatile properties and wide-ranging applications underscore its importance as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more pivotal role in shaping the future of chemistry and related disciplines.